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Calvatic Acid Technical Profile

The table below summarizes the key physicochemical properties of Calvatic acid relevant to its stability and

handling.

Property Description Relevance to Stability

Molecular
Formula

C₈H₅N₃O₃ [1] -

Molecular
Weight

191.14 g/mol [1] -

Physical
Form

Solid crystalline powder [1] -

Solubility Soluble in DMSO, chloroform, dichloromethane,

ethyl acetate, acetone. Low solubility in water at
low pH [2] [1].

Guides appropriate solvent choice

for stock solution preparation.

Melting
Point

182-185 °C (with decomposition) [1] Indicates thermal instability at high
temperatures.

pKa ~3.2 [1] Suggests the compound is
moderately acidic; stability may be
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Property Description Relevance to Stability

pH-dependent.

Storage
(Solid)

2-8 °C [2] Recommended condition for long-
term storage of the powder.

Frequently Asked Questions

General Handling & Storage

Q1: What is the recommended storage condition for Calvatic acid? For the solid (lyophilized) powder, it

should be stored at 2-8°C [2]. The container must be kept tightly sealed to maintain stability, which can be

up to 24 months under these conditions [2].

Q2: How should I prepare stock solutions of Calvatic acid, and how long can I store them? Calvatic

acid is soluble in various organic solvents like DMSO, chloroform, and ethyl acetate [2]. It is best to prepare

stock solutions at a relatively high concentration (e.g., 10-50 mM) in a suitable solvent like DMSO.

Storage of Solutions: It is highly recommended to prepare and use solutions on the same day. If
stock solutions must be prepared in advance, aliquot them into tightly sealed vials and store at -20°C.

Under these conditions, the solutions may be usable for up to two weeks [2]. Always allow the frozen
solution to equilibrate to room temperature for at least one hour before opening the vial to prevent

condensation.

Stability & Experimental Troubleshooting

Q3: What are the known major factors that affect the stability of Calvatic acid in solution? While

specific kinetic studies on Calvatic acid are limited, its structure and general properties suggest several key

stability-influencing factors:

pH: The compound has a carboxylic acid group and may be susceptible to degradation under

strongly acidic or basic conditions. The pKa of ~3.2 indicates that the protonation state changes
around physiological pH, which could influence its stability and reactivity [1].
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Temperature: As with most compounds, higher temperatures will accelerate degradation processes.

The decomposition at its melting point confirms thermal liability [1]. Always keep solutions on ice or at
low temperatures when not in use.

Thiol Reactivity: Calvatic acid is known to interact with tubulin's sulfhydryl (thiol) groups, which is
key to its biological mechanism [3]. This reactivity suggests it may also be susceptible to interaction

with other thiol-containing compounds (e.g., glutathione, dithiothreitol (DTT)) in your buffer, potentially
leading to inactivation or precipitation.

Q4: I am observing loss of biological activity in my assays. What could be the cause?

Check Solution Age: If using a stock solution stored for more than two weeks at -20°C or
refrigerated for a few days, the compound may have degraded. Prepare a fresh solution from the

solid powder to confirm.
Review Buffer Composition: Ensure your assay buffer does not contain strong reducing agents like

DTT or β-mercaptoethanol, as these can react with and inactivate Calvatic acid [3].
Confirm pH: Avoid using buffers with extreme pH values (<3 or >9) unless your experiment

specifically requires it.

Q5: The compound precipitated in my aqueous buffer. What should I do? Calvatic acid has low

solubility in water at low pH [1]. Precipitation is likely when diluting a DMSO stock solution into an

aqueous buffer.

Prevention: Ensure the final concentration of DMSO in your assay is kept as low as possible
(typically ≤1%) and add the stock solution to the buffer while vortexing gently to aid dispersion.

Verification: Before use, visually inspect the solution for any cloudiness or particles. A brief
sonication in a water bath may help re-dissolve minor precipitation, but consistent issues will require

optimizing the solvent system or concentration.

Experimental Workflow for Assessing Solution Stability

This workflow outlines key steps to systematically assess and maintain Calvatic acid stability in your

experiments.

Key Experimental Protocols from Literature

Here are detailed methodologies for key experiments cited in the guides.
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Protocol 1: Assessing Antimicrotubular Effect via Tubulin
Polymerization

This method is adapted from research investigating the mechanism of Calvatic acid [3] [2].

Objective: To evaluate the inhibitory effect of Calvatic acid on GTP-induced microtubule protein
polymerization in vitro.

Materials:
Purified microtubular protein (tubulin)

GTP (Guanosine-5'-triphosphate)
Calvatic acid stock solution (e.g., 10 mM in DMSO)

Control buffer and vehicle control (DMSO)
Cysteine solution (for protection assay)

Spectrophotometer or fluorometer with temperature control
Procedure:

Prepare the tubulin solution in a suitable polymerization buffer.
Pre-incubate the tubulin with Calvatic acid (at varying concentrations) or vehicle control for a

set time (e.g., 10-30 minutes) on ice. Include a set of samples where Calvatic acid is pre-
incubated with an excess of cysteine.

Initiate polymerization by shifting the temperature to 37°C and adding GTP.
Monitor the increase in turbidity (optical density at 350 nm) over time to track microtubule

assembly.
Compare the polymerization kinetics and final extent of polymerization between Calvatic acid-

treated samples and controls.
Expected Results: Calvatic acid is expected to inhibit polymerization in a dose- and time-dependent

manner. This inhibition should be prevented or reduced if cysteine is present in the pre-incubation
mixture, confirming the involvement of tubulin sulfhydryl groups as the target [3] [2].

Final Recommendations

Plan Freshly: Treat Calvatic acid as a labile compound. The most reliable results will come from

using freshly prepared solutions.
Document Meticulously: Keep detailed records of the preparation date, storage conditions, and

freeze-thaw cycles for every stock solution you make.
Control Rigorously: Always include relevant controls in your experiments, such as a vehicle control

(DMSO) and, if possible, a freshly prepared compound control to benchmark activity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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